Cas no 96898-91-8 (Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 96898-91-8
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 4363228
• PubChem ID: 23008202
• Update Time: 2025-11-01

Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-
• STL253571
• MFCD09034414
• 4-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)aniline
• NS-03463
• SCHEMBL11727991
• 5-(4-aminophenyl)-3-(2-thienyl)-1,2,4-oxadiazole
• AKOS004121137
• CS-0335822
• 96898-91-8
• FDDASPJZAQGBEZ-UHFFFAOYSA-N
• 4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline
• 4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)aniline

• Inchi： 1S/C12H9N3OS/c13-9-5-3-8(4-6-9)12-14-11(15-16-12)10-2-1-7-17-10/h1-7H,13H2
• InChI Key： FDDASPJZAQGBEZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2ON=C(C3SC=CC=3)N=2)C=C1

Computed Properties

• Exact Mass: 243.04663309Da
• Monoisotopic Mass: 243.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Additional information on Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-

Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 96898-91-8): A Comprehensive Overview

Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] (CAS No. 96898-91-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] is composed of a benzene ring substituted with an amine group at the para position and a 3-(2-thienyl)-1,2,4-oxadiazol-5-yl moiety. The presence of the thienyl group and the oxadiazole ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and development.

One of the key aspects of Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] is its synthesis. Various synthetic routes have been reported in the literature to prepare this compound. One common method involves the reaction of a substituted benzeneamine with a suitable thienyl-containing precursor in the presence of a coupling reagent. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods for this compound.

In terms of biological activity, Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated potent antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models. These findings suggest that Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, it has exhibited selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable characteristic for anticancer drugs.

The pharmacokinetic properties of Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and good plasma stability. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In recent years, several research groups have focused on developing novel derivatives of Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] to improve its biological activity and pharmacological properties. These efforts have led to the identification of several promising lead compounds with enhanced potency and selectivity. For instance, modifications to the thienyl group or the oxadiazole ring have resulted in derivatives with improved anti-inflammatory and anticancer activities.

The clinical potential of Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] is currently being explored through preclinical studies and early-stage clinical trials. Initial results from these trials have shown promising outcomes in terms of safety and efficacy. However, more extensive clinical trials are necessary to fully evaluate its therapeutic potential and determine its optimal dosing regimens.

In conclusion, Benzenamine, 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl] (CAS No. 96898-91-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover new applications and optimize its properties for clinical use.